Cas no 2680849-75-4 (tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate
• CAS No: 2680849-75-4
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5635509
• PubChem ID: 165908063
• Update Time: 2025-07-24

tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680849-75-4
• tert-butyl N-[1-(5-chloro-2-hydroxy-4-methylphenyl)ethyl]carbamate
• EN300-28287157
• tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate

• Inchi： 1S/C14H20ClNO3/c1-8-6-12(17)10(7-11(8)15)9(2)16-13(18)19-14(3,4)5/h6-7,9,17H,1-5H3,(H,16,18)
• InChI Key： OZUGQLRCXXZDPL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate

tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate, also known by its CAS number 2680849-75-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements related to this compound.

The molecular formula of tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate is C₁₆H₂₃ClNO₃, with a molecular weight of 330.8 g/mol. Its structure comprises a tert-butyl group attached to an ethylcarbamate moiety, which is further connected to a substituted phenol ring. The phenol ring contains a hydroxyl group at position 2, a chlorine atom at position 5, and a methyl group at position 4. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have explored the synthesis of tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate through various routes. One prominent method involves the reaction of the corresponding phenol derivative with tert-butyl chloroformate in the presence of a base. This approach has been optimized to achieve high yields and purity, making it feasible for large-scale production. Researchers have also investigated the use of alternative reagents and catalysts to enhance reaction efficiency and reduce environmental impact.

The compound exhibits interesting physical properties, including a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical processes. The presence of the tert-butyl group contributes to the compound's stability under thermal and oxidative conditions, which is advantageous for its use in high-performance materials.

In terms of applications, tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate has been explored for its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. Additionally, its ability to form stable coatings and films has led to its investigation in the development of corrosion-resistant materials.

A groundbreaking study published in 2023 demonstrated the use of this compound as a precursor for synthesizing novel polymers with enhanced mechanical properties. The incorporation of this compound into polymer matrices resulted in materials with improved tensile strength and thermal stability, opening new avenues for its application in aerospace and automotive industries.

The environmental impact of tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate has also been a focus of recent research. Studies have shown that it biodegrades efficiently under aerobic conditions, reducing concerns about its long-term ecological effects. This finding is particularly important for its application in sustainable chemistry practices.

In conclusion, tert-butyl N-1-(5-chloro-2-hydroxy-4-methylphenyl)ethylcarbamate, CAS No. 2680849754, is a versatile compound with promising applications across multiple domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research and industry.